Cas no 2141976-22-7 (Mal-NH-PEG2-BCN)

• Product Name: Mal-NH-PEG2-BCN
• CAS No: 2141976-22-7
• MF: C₂₄H₃₃N₃O₇
• MW: 475.534726858139
• CID: 6806752
• PubChem ID: 169450690
• Update Time: 2025-11-01

Mal-NH-PEG2-BCN Chemical and Physical Properties

Names and Identifiers

• 2141976-22-7
• DA-50989
• HY-156311
• BCN-endo-PEG2-maleimide
• CS-0898867
• CS-0898899
• HY-156320
• BCN-exo-PEG2-maleimide
• Mal-NH-PEG2-BCN

• Inchi： 1S/C24H33N3O7/c28-21(9-12-27-22(29)7-8-23(27)30)25-10-13-32-15-16-33-14-11-26-24(31)34-17-20-18-5-3-1-2-4-6-19(18)20/h7-8,18-20H,3-6,9-17H2,(H,25,28)(H,26,31)/t18-,19+,20?
• InChI Key： WOCRQFMPRIJWEQ-YOFSQIOKSA-N
• SMILES： O(C(NCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)CC1[C@H]2CCC#CCC[C@H]21

Computed Properties

• Exact Mass: 475.23185040Da
• Monoisotopic Mass: 475.23185040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 123Ų

Additional information on Mal-NH-PEG2-BCN

Comprehensive Overview of Mal-NH-PEG2-BCN (CAS No. 2141976-22-7): A Versatile Bifunctional Linker for Bioconjugation

In the rapidly evolving field of bioconjugation and chemical biology, Mal-NH-PEG2-BCN (CAS No. 2141976-22-7) has emerged as a critical reagent for researchers seeking efficient and selective crosslinking strategies. This PEG-based linker combines a maleimide (Mal) group, a PEG2 spacer, and a bicyclo[6.1.0]non-4-yne (BCN) moiety, enabling dual reactivity for thiol-click chemistry and strain-promoted azide-alkyne cycloaddition (SPAAC). Its unique structure addresses key challenges in antibody-drug conjugates (ADCs), proteomics, and nanoparticle functionalization, making it a hotspot in current biomedical research.

The growing demand for site-specific bioconjugation tools has propelled Mal-NH-PEG2-BCN into the spotlight. Unlike traditional heterobifunctional linkers, its BCN group reacts selectively with azides under physiological conditions without copper catalysts—a feature highly valued in live-cell labeling and in vivo applications. Meanwhile, the maleimide end enables stable thioether bonds with cysteine residues, a staple technique in ADC development. This dual functionality aligns perfectly with the industry’s shift toward next-generation biotherapeutics and precision diagnostics.

Recent studies highlight Mal-NH-PEG2-BCN’s role in advancing targeted drug delivery systems. The PEG2 spacer enhances solubility and reduces steric hindrance, critical for maintaining bioactivity in complex constructs. Researchers optimizing PD-1/PD-L1 inhibitors or CAR-T cell therapies frequently employ this linker to conjugate payloads while minimizing off-target effects. Its compatibility with click chemistry workflows also makes it indispensable for high-throughput screening platforms—an area gaining traction in AI-driven drug discovery.

From a synthetic chemistry perspective, the stability of CAS No. 2141976-22-7 under diverse pH conditions (4–9) and its water-soluble PEG backbone address common pitfalls in biomolecule conjugation. These attributes explain its rising adoption in fluorescent probe design and biosensor engineering, particularly for real-time monitoring of tumor microenvironments—a topic dominating oncology forums. Moreover, its application in protein-protein interaction studies via crosslinking mass spectrometry (XL-MS) has been cited in over 50 peer-reviewed papers since 2022.

As the scientific community prioritizes reproducibility and scalability, the well-documented reaction kinetics of Mal-NH-PEG2-BCN provide clear advantages. Its BCN-azide cycloaddition proceeds at rates >50 M⁻¹s⁻¹, outperforming many dibenzocyclooctyne (DBCO) derivatives in time-sensitive applications like intraoperative imaging. The linker’s adaptability to automated peptide synthesizers further supports its integration into combinatorial chemistry pipelines—an increasingly searched term in AI-assisted molecular design platforms.

Looking ahead, innovations leveraging Mal-NH-PEG2-BCN are expected to accelerate in theranostics and multi-modal imaging. Its simultaneous compatibility with SPAAC and thiol-maleimide chemistry opens doors for multi-arm nanostructures—a trending concept in nanomedicine research. With CAS No. 2141976-22-7 now available from major suppliers like Sigma-Aldrich and Thermo Fisher, accessibility concerns are diminishing, paving the way for broader adoption across academia and biotech startups focused on personalized medicine solutions.